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For Researchers, Scientists, and Drug Development Professionals

Gadolinium (Gd), a rare-earth element, possesses isotopes with exceptionally high thermal

neutron capture cross sections, making them of significant interest in various scientific and

medical fields. This guide provides a detailed comparison of the neutron capture cross sections

of key gadolinium isotopes, presenting supporting experimental data and methodologies. This

information is particularly relevant for applications such as neutron capture therapy, nuclear

reactor technology, and materials science.

Quantitative Data on Neutron Capture Cross
Sections
The thermal neutron capture cross section (σ) is a measure of the probability that a neutron will

be captured by a nucleus. For gadolinium, the isotopes Gd-155 and Gd-157 exhibit remarkably

large cross sections. The following table summarizes the thermal neutron capture cross

sections for several gadolinium isotopes, compiled from various experimental measurements

and evaluated nuclear data libraries such as ENDF/B-VIII.0 and JEFF-3.3.[1][2][3][4][5][6][7][8]
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Isotope Natural Abundance (%)[9]
Thermal Neutron Capture
Cross Section (barns)

Gd-152 0.20 -

Gd-154 2.18 -

Gd-155 14.80 60,700 - 62,200[10][11][12][13]

Gd-156 20.47 1.5 - 2.2[12]

Gd-157 15.65
239,000 - 254,000[10][11][12]

[14]

Gd-158 24.84 2.2[12]

Gd-160 21.86 -

Note: 1 barn = 10⁻²⁴ cm². The values presented are for thermal neutrons (energy ≈ 0.0253 eV).

As the data indicates, Gd-157 has the highest thermal neutron capture cross section of any

stable isotope, followed by Gd-155.[10][11] These values are significantly higher than that of

Boron-10 (¹⁰B), which is approximately 3840 barns and is also used in neutron capture therapy.

[10][11]

Experimental Protocols for Measuring Neutron
Capture Cross Sections
The accurate determination of neutron capture cross sections relies on sophisticated

experimental techniques. Two primary methods employed for gadolinium isotopes are the

Time-of-Flight (TOF) technique and the Activation Method.

1. Time-of-Flight (TOF) Technique

The Time-of-Flight (TOF) method is a versatile technique for measuring energy-dependent

cross sections.

Principle: A pulsed neutron beam is directed towards a sample of the gadolinium isotope.

The time it takes for neutrons of different energies to travel from the source to a detector,
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after passing through or interacting with the sample, is measured. Faster neutrons arrive

earlier, allowing for the determination of the neutron's energy (and thus velocity). By

analyzing the attenuation of the neutron beam or the detection of gamma rays emitted upon

neutron capture, the capture cross section can be calculated as a function of neutron energy.

[13][15][16]

Experimental Setup:

Neutron Source: A pulsed neutron source, such as a spallation source or a particle

accelerator, generates bursts of neutrons.[15][16]

Flight Path: The neutrons travel down an evacuated flight path of a known distance to the

sample and detector.[13][15]

Sample: A thin, isotopically enriched sample of the gadolinium isotope is placed in the

neutron beam.[13][17]

Detectors:

Neutron Detectors: To measure the transmitted neutron flux, detectors like ⁶Li-glass

scintillators are used.[15][18]

Gamma-ray Detectors: To detect the prompt gamma rays emitted during the capture

event, scintillators like NaI(Tl) or C₆D₆ are employed.[13][17][18]

Data Acquisition: The arrival time and detector signal for each event are recorded to

construct a TOF spectrum, which is then converted to an energy-dependent cross section.

[15]

2. Activation Method

The activation method is suitable for measuring the cross section for reactions that produce a

radioactive nuclide.

Principle: A sample of a stable gadolinium isotope is irradiated with a well-characterized

neutron flux (typically thermal neutrons from a nuclear reactor). The neutron capture reaction

produces a radioactive isotope. After irradiation, the activity of the produced radionuclide is
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measured by detecting its characteristic decay radiation (e.g., gamma rays). From the

measured activity, the irradiation time, neutron flux, and the number of target nuclei, the

capture cross section can be calculated.[19]

Experimental Protocol:

Sample Preparation: A known mass of the gadolinium isotope is prepared in a suitable

form (e.g., a thin foil or a chemical compound).

Irradiation: The sample is placed in a known and stable neutron field, often within a

nuclear reactor's thermal column, for a predetermined time.[19] Neutron flux monitors with

well-known cross sections are often co-irradiated to accurately determine the neutron flux.

[19]

Activity Measurement: After irradiation, the sample is transferred to a high-resolution

gamma-ray spectrometer (e.g., a High-Purity Germanium - HPGe detector) to measure

the energy and intensity of the gamma rays emitted from the decay of the activated

product.

Cross-Section Calculation: The reaction rate is determined from the gamma-ray yields.

This, combined with the known neutron flux and sample properties, allows for the

calculation of the thermal neutron capture cross section.[19]

Logical Workflow of Neutron Capture Therapy
The exceptionally high neutron capture cross section of Gd-157 makes it a promising candidate

for Gadolinium Neutron Capture Therapy (GdNCT), a targeted radiation therapy for cancer.[10]

[11][20] The following diagram illustrates the fundamental workflow of this therapeutic

approach.
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Gadolinium Neutron Capture Therapy (GdNCT) Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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